Tacalcitol (monohydrate)

• Molecular Formula: C27H46O4
• Molecular Weight: 434.7 g/mol
• InChI: InChI=1S/C27H44O3.H2O/c1-17(2)25(29)13-8-18(3)23-11-12-24-20(7-6-14-27(23,24)5)9-10-21-15-22(28)16-26(30)19(21)4;/h9-10,17-18,22-26,28-30H,4,6-8,11-16H2,1-3,5H3;1H2/b20-9+,21-10-;/t18-,22+,23-,24+,25-,26-,27-;/m1./s1
• InChIKey: UCLYOJXQGOXQKJ-PXLUSGHWSA-N

Tacalcitol Monohydrate Procurement Guide

Tacalcitol (monohydrate), chemically 1α,24‑dihydroxyvitamin D3 monohydrate, is a synthetic vitamin D3 analog that binds the vitamin D receptor (VDR) with sub‑nanomolar affinity and is clinically established for the topical treatment of plaque psoriasis [1]. Its crystallized monohydrate form provides a defined, reproducible solid state for formulation development.

VDR pathway target engagement and binding studies

Topical formulation model development for psoriasis research

Crystallized monohydrate for reproducible solid-state processing

• [1] Lehmann B, Meurer M. Vitamin D metabolism. Dermatol Ther. 2010;23(1):2-12. DOI: 10.1111/j.1529-8019.2009.01284.x View Source

Tacalcitol Monohydrate: Interchangeability Risks

Vitamin D analogs differ markedly in VDR binding potency, affinity for the serum vitamin D‑binding protein (DBP), calcemic index, and clinical tolerability. Substituting tacalcitol monohydrate with calcipotriol, calcitriol, or maxacalcitol without quantitative reference data risks changed therapeutic benefit, elevated local irritation, or altered systemic calcium handling, as demonstrated by the comparative evidence that follows [1].

VDR binding Receptor affinity and potency profiles differ across vitamin D analogs; direct interchange may alter target engagement in assays.

Calcemic index Systemic calcium handling in models may shift; replacement without calcemic data risks confounding safety endpoints.

Tolerability Local irritation endpoints vary; calcipotriol, calcitriol, or maxacalcitol may yield different perilesional response profiles.

• [1] Veien NK, Bjørke JR, Rossmann‑Ringdahl I, et al. Tacalcitol ointment is at least as effective as calcipotriol ointment in the treatment of psoriasis vulgaris: a 4‑week, randomized, left‑right comparative study. Br J Dermatol. 1997;137(6):989-993. DOI: 10.1111/j.1365-2133.1997.tb01586.x View Source

Tacalcitol Monohydrate: Evidence vs. Calcipotriol

Head-to-Head Clinical Trial: Efficacy and Tolerability

In a randomized, left‑right comparative 4‑week trial (n=50), tacalcitol ointment (4 μg/g) and calcipotriol ointment (50 μg/g) produced mean PASI reductions of 67% and 65%, respectively. Perilesional erythema occurred in only 2% of tacalcitol‑treated sides versus 14% of calcipotriol‑treated sides (p=0.02) [1].

Tolerability endpoint

Head-to-head reported

Perilesional erythema 2% (tacalcitol) vs 14% (calcipotriol); PASI reduction ~67% vs 65%

Reported endpoint context: lower irritation rate observed

4-week randomized left-right trial, n=50; endpoint context only

Evidence Dimension	Perilesional irritation (erythema) rate
Target Compound Data	2% of treated sides
Comparator Or Baseline	Calcipotriol: 14% of treated sides
Quantified Difference	7‑fold lower rate (14%/2%)
Conditions	4‑week randomized left‑right trial in psoriasis vulgaris patients; topical ointment application

Why This Matters

For procurement decisions where patient adherence and tolerability are paramount, the dramatically reduced local irritation provides a clear advantage over calcipotriol without sacrificing clinical efficacy.

• [1] Veien NK, Bjørke JR, Rossmann‑Ringdahl I, et al. Tacalcitol ointment is at least as effective as calcipotriol ointment in the treatment of psoriasis vulgaris: a 4‑week, randomized, left‑right comparative study. Br J Dermatol. 1997;137(6):989-993. DOI: 10.1111/j.1365-2133.1997.tb01586.x View Source

VDR Binding Affinity: Comparison with Calcipotriol

Competitive radioreceptor assays using calf thymus VDR showed IC50 values of 0.22 nM for tacalcitol and 0.78 nM for calcipotriol (1,25(OH)2D3 IC50 = 0.15 nM). Tacalcitol thus has approximately 3.5‑fold greater receptor binding potency [1].

VDR binding affinity

Direct comparison

IC50 0.22 nM (tacalcitol) vs 0.78 nM (calcipotriol); 3.5-fold higher affinity

Supports VDR binding potency comparison

Calf thymus radioreceptor assay

Evidence Dimension	VDR binding affinity (IC50)
Target Compound Data	IC50 = 0.22 nM
Comparator Or Baseline	Calcipotriol IC50 = 0.78 nM; 1,25(OH)2D3 IC50 = 0.15 nM
Quantified Difference	3.5‑fold higher affinity (0.78/0.22)
Conditions	Calf thymus VDR competitive radioreceptor assay

Why This Matters

Higher receptor affinity can translate to greater molecular efficacy at lower tissue concentrations, enabling reduced formulation strengths or improved therapeutic windows in topical products.

• [1] Reichrath J, Hugel H, Meese E, et al. Comparison of vitamin D receptor binding and functional activity of calcipotriol and tacalcitol. Skin Pharmacol Appl Skin Physiol. 1998;11(4-5):195-202. DOI: 10.1159/000029826 View Source

In Vivo Therapeutic Index: Comparison vs. Calcipotriol

In a xenograft mouse model of psoriasis, the therapeutic index (systemic dose causing 50% serum calcium elevation vs. dose causing 50% plaque reduction) was 25 for tacalcitol versus 14 for calcipotriol, a 1.8‑fold advantage [1].

Model safety margin

Reported

Therapeutic index 25 (tacalcitol) vs 14 (calcipotriol); 1.8-fold higher

Model-based safety margin context

Mouse xenograft psoriasis model; systemic administration

Evidence Dimension	Therapeutic index (hypercalcemic ED50 / antiproliferative ED50)
Target Compound Data	25
Comparator Or Baseline	Calcipotriol: 14
Quantified Difference	1.8‑fold higher therapeutic index
Conditions	Mouse xenograft psoriasis model; systemic administration

Why This Matters

A higher therapeutic index indicates a larger safety window against systemic hypercalcemia at efficacious doses—critical for topical products used on large body surfaces or under occlusion.

• [1] Schilli MB, et al. Comparison of the therapeutic and calcemic effects of tacalcitol and calcipotriol in a psoriatic mouse model. Arch Dermatol Res. 2002;294(8):404-409. DOI: 10.1007/s00403-002-0351-z View Source

Tacalcitol Monohydrate: Key Application Scenarios

Psoriasis Clinical Trials: Balancing Tolerability and Efficacy

Investigators planning a comparative psoriasis trial can select tacalcitol monohydrate over calcipotriol when the primary endpoint includes patient adherence through reduced local irritation, as the 7‑fold lower perilesional erythema rate (2% vs 14%) documented in a direct head‑to‑head study ensures superior safety while maintaining equivalent PASI reduction [1].

High-Affinity Topical Formulation Development

Formulators aiming to maximize VDR engagement at low active concentrations may favour tacalcitol monohydrate over calcipotriol, given its 3.5‑fold higher receptor binding affinity (IC50 0.22 nM vs 0.78 nM) [1], enabling potential dose reduction or enhanced target engagement in creams, ointments, or foams.

Chronic Psoriasis Maintenance: Safety Margin Priority

For long‑term maintenance therapy of extensive psoriasis, the 1.8‑fold higher in vivo therapeutic index of tacalcitol (25 vs 14 for calcipotriol) [1] makes it the preferred active pharmaceutical ingredient for formulations applied to large body surface areas, as it provides a greater buffer against systemic calcium elevation.

Comparative Pharmacology & SAR in Keratinocytes

In vitro studies benchmarking vitamin D analogue pharmacology can employ tacalcitol monohydrate as a high‑affinity comparator. Its VDR IC50 of 0.22 nM [1] combined with a superior in vivo therapeutic index of 25 [2] supports its use as a reference molecule for structure‑activity relationship investigations and novel analogue screening.

Application

Selection Property

Validation Focus

Psoriasis model endpoint studies

Tolerability endpoint profile

Perilesional irritation endpoint comparison

VDR-targeted formulation research

VDR binding potency

Receptor engagement at low concentrations

Systemic calcium handling safety models

In vivo calcemic index

Hypercalcemia risk margin in models

Vitamin D analog SAR screening

High-affinity VDR comparator

Benchmarking novel analogs against tacalcitol

• [1] Reichrath J, Hugel H, Meese E, et al. Comparison of vitamin D receptor binding and functional activity of calcipotriol and tacalcitol. Skin Pharmacol Appl Skin Physiol. 1998;11(4-5):195-202. DOI: 10.1159/000029826 View Source
• [2] Schilli MB, et al. Comparison of the therapeutic and calcemic effects of tacalcitol and calcipotriol in a psoriatic mouse model. Arch Dermatol Res. 2002;294(8):404-409. DOI: 10.1007/s00403-002-0351-z View Source